Cas no 1116236-15-7 (IGF-1R inhibitor-2)
IGF-1R inhibitor-2 Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-fluoro-6-[[2-[(1,2,3,4-tetrahydro-6-methoxy-2-methyl-7-isoquinolinyl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amino]-
- IGF-1R inhibitor-2
- DA-64389
- SCHEMBL12429718
- AKOS040756478
- CS-0356394
- SCHEMBL2205357
- 2-fluoro-6-[[2-[(6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amino]benzamide
- HY-145110
- 1116236-15-7
-
- Inchi: 1S/C24H24FN7O2/c1-32-9-7-13-11-19(34-2)18(10-14(13)12-32)29-24-30-22-15(6-8-27-22)23(31-24)28-17-5-3-4-16(25)20(17)21(26)33/h3-6,8,10-11H,7,9,12H2,1-2H3,(H2,26,33)(H3,27,28,29,30,31)
- InChI Key: FDCFRUWNFPYFBR-UHFFFAOYSA-N
- SMILES: C(N)(=O)C1=C(NC2N=C(NC3=CC4=C(C=C3OC)CCN(C)C4)N=C3NC=CC3=2)C=CC=C1F
Computed Properties
- Exact Mass: 461.19755120g/mol
- Monoisotopic Mass: 461.19755120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 121Ų
IGF-1R inhibitor-2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T38502-5 mg |
IGF-1R inhibitor-2 |
1116236-15-7 | 5mg |
¥7000.00 | 2023-02-14 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T38502-5mg |
IGF-1R inhibitor-2 |
1116236-15-7 | 5mg |
¥ 7000 | 2023-09-07 | ||
| Ambeed | A1552487-5mg |
IGF-1R inhibitor-2 |
1116236-15-7 | 98% | 5mg |
$560.0 | 2025-02-28 | |
| Ambeed | A1552487-10mg |
IGF-1R inhibitor-2 |
1116236-15-7 | 98% | 10mg |
$900.0 | 2025-02-28 | |
| Ambeed | A1552487-25mg |
IGF-1R inhibitor-2 |
1116236-15-7 | 98% | 25mg |
$1855.0 | 2025-02-28 | |
| Ambeed | A1552487-1mg |
IGF-1R inhibitor-2 |
1116236-15-7 | 98% | 1mg |
$2200.0 | 2025-06-05 | |
| Ambeed | A1552487-5mg |
IGF-1R inhibitor-2 |
1116236-15-7 | 98% | 5mg |
$5600.0 | 2025-06-05 |
IGF-1R inhibitor-2 Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on IGF-1R inhibitor-2
Comprehensive Overview of IGF-1R inhibitor-2 (CAS No. 1116236-15-7): Mechanism, Applications, and Research Insights
The IGF-1R inhibitor-2 (CAS No. 1116236-15-7) is a highly selective small-molecule compound designed to target the insulin-like growth factor-1 receptor (IGF-1R), a critical player in cellular proliferation and survival pathways. With the growing interest in targeted cancer therapies and precision medicine, this inhibitor has garnered significant attention for its potential in oncology research. Its unique chemical structure and mechanism of action make it a valuable tool for studying IGF-1R signaling and its implications in diseases such as breast cancer, colorectal cancer, and glioblastoma.
Recent studies highlight the role of IGF-1R inhibitor-2 in overcoming resistance to conventional therapies, a topic frequently searched by researchers exploring drug resistance mechanisms. The compound's ability to disrupt IGF-1R autophosphorylation and downstream PI3K/AKT/mTOR pathways aligns with current trends in combination therapy strategies. Notably, its pharmacokinetic properties and bioavailability have been optimized for preclinical models, addressing common queries about its in vivo efficacy and translational potential.
From a technical perspective, IGF-1R inhibitor-2 (CAS No. 1116236-15-7) exhibits nanomolar potency, as evidenced by IC50 values in enzymatic assays. Its specificity over closely related receptors like IR (insulin receptor) is a key advantage, reducing off-target effects—a concern often raised in kinase inhibitor development. Researchers investigating structure-activity relationships (SAR) will find its pyrimidine-based scaffold particularly intriguing for derivative design.
The compound's relevance extends to biomarker discovery, another hot topic in personalized medicine. By modulating IGF-1R-dependent gene expression, it helps identify predictive markers for patient stratification. This aligns with frequent searches on companion diagnostics and theranostic applications. Additionally, its utility in 3D cell culture and organoid models reflects the shift toward more physiologically relevant screening platforms.
Safety profiling of IGF-1R inhibitor-2 reveals a manageable toxicity profile in animal studies, addressing concerns about metabolic side effects associated with IGF axis modulation. Its blood-brain barrier permeability also makes it a candidate for central nervous system (CNS) malignancies, a niche with high unmet need. These features position it as a versatile probe for both basic research and drug discovery pipelines.
In the context of AI-driven drug discovery, IGF-1R inhibitor-2 serves as a validation tool for virtual screening algorithms and binding affinity predictions. Its well-characterized crystal structure complexes with IGF-1R are frequently referenced in computational chemistry studies, bridging wet-lab and dry-lab approaches. This dual applicability responds to the increasing integration of machine learning in medicinal chemistry workflows.
Supply chain considerations for CAS No. 1116236-15-7 include its availability as a GMP-grade standard for analytical method development, catering to quality control needs in pharmaceutical manufacturing. Stability data under various storage conditions—another commonly searched parameter—support its use in long-term studies. Documentation typically includes detailed HPLC chromatograms and mass spectrometry reports for batch verification.
Emerging applications in immuno-oncology explore how IGF-1R inhibition modulates the tumor microenvironment, particularly T-cell infiltration and PD-L1 expression. These investigations tap into the explosive interest in immune checkpoint inhibitors and their synergies with targeted agents. Such interdisciplinary angles enhance the compound's relevance in translational research portfolios.
For researchers troubleshooting cell-based assays, technical notes on IGF-1R inhibitor-2 often cover optimal dosing schedules and solubility protocols—practical information highly sought in protocol optimization forums. Its compatibility with high-content screening systems further broadens its utility in phenotypic drug discovery campaigns.
In summary, IGF-1R inhibitor-2 (CAS No. 1116236-15-7) represents a multifaceted research tool that intersects with cutting-edge themes in cancer biology, drug development, and biomarker science. Its well-documented profile and adaptability to diverse experimental contexts ensure its continued prominence in both academic and industrial settings.
1116236-15-7 (IGF-1R inhibitor-2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)